Cas no 917981-10-3 (Benzonitrile, 2,2'-[1,9-nonanediylbis(oxy)]bis-)
917981-10-3 structure
Product Name:Benzonitrile, 2,2'-[1,9-nonanediylbis(oxy)]bis-
CAS No:917981-10-3
MF:C23H26N2O2
MW:362.464745998383
CID:780417
PubChem ID:71427922
Update Time:2025-04-19
Benzonitrile, 2,2'-[1,9-nonanediylbis(oxy)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2,2'-[1,9-nonanediylbis(oxy)]bis-
- 2-[9-(2-cyanophenoxy)nonoxy]benzonitrile
- 2,2'-[Nonane-1,9-diylbis(oxy)]dibenzonitrile
- DTXSID50846657
- 917981-10-3
-
- Inchi: 1S/C23H26N2O2/c24-18-20-12-6-8-14-22(20)26-16-10-4-2-1-3-5-11-17-27-23-15-9-7-13-21(23)19-25/h6-9,12-15H,1-5,10-11,16-17H2
- InChI Key: JAXDFZDBUQTFLH-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1C#N)CCCCCCCCCOC1C=CC=CC=1C#N
Computed Properties
- Exact Mass: 362.199428076g/mol
- Monoisotopic Mass: 362.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 12
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 66Ų
Benzonitrile, 2,2'-[1,9-nonanediylbis(oxy)]bis- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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